Cas no 1427013-93-1 (Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate)

• Product Name: Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate
• CAS No: 1427013-93-1
• MF: C₁₃H₁₅N₃O₃
• MW: 261.276502847672
• CID: 5218767
• Update Time: 2025-06-12

Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate

• Inchi： 1S/C13H15N3O3/c1-3-19-13(17)11-8-12(14)16(15-11)9-5-4-6-10(7-9)18-2/h4-8H,3,14H2,1-2H3
• InChI Key： YPYKLOFNEDEZJL-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(OC)=C2)C(N)=CC(C(OCC)=O)=N1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 453.6±35.0 °C at 760 mmHg
• Flash Point: 228.1±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate

Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate (CAS No. 1427013-93-1): A Comprehensive Overview

Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate (CAS No. 1427013-93-1) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. This compound, characterized by its pyrazole core and functionalized aromatic ring, has shown promise in various biological and chemical applications.

The molecular structure of Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate consists of a pyrazole ring substituted with an amino group at the 5-position and an ethyl ester group at the 3-position, attached to a 3-methoxyphenyl moiety. This configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules. The presence of both amino and ester functionalities allows for further derivatization, making it a versatile building block in medicinal chemistry.

In recent years, Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate has been extensively studied for its potential applications in drug discovery. Its pyrazole core is a well-known pharmacophore found in numerous bioactive compounds, including antiviral, antibacterial, and anticancer agents. The methoxy group on the phenyl ring enhances lipophilicity, which can improve membrane permeability and thus oral bioavailability of drug candidates.

One of the most compelling aspects of Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate is its role as a precursor in the synthesis of more complex therapeutic agents. Researchers have leveraged its structure to develop novel compounds with enhanced pharmacological properties. For instance, derivatives of this compound have been investigated for their anti-inflammatory and analgesic effects, demonstrating promising results in preclinical studies.

The synthesis of Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate involves multi-step organic reactions, typically starting from commercially available precursors such as 3-methoxyaniline and appropriate pyrazole derivatives. The process often includes condensation reactions to form the pyrazole ring, followed by functional group transformations to introduce the amino and ester groups. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate's reactivity and interaction with biological targets. Molecular modeling studies have revealed insights into how this compound binds to enzymes and receptors, providing a foundation for rational drug design. These computational approaches are increasingly integral to modern pharmaceutical research, enabling faster and more efficient development of new drugs.

The pharmacological profile of Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate has been explored through various experimental techniques. In vitro assays have demonstrated its ability to modulate several key biological pathways, suggesting potential therapeutic applications. Notably, studies have indicated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and cancer progression. These findings have spurred interest in developing it as a lead compound for novel therapeutics.

As interest in sustainable chemistry grows, researchers are also investigating greener synthetic routes for Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate. The use of biocatalysis and flow chemistry techniques has shown promise in reducing waste and improving reaction efficiency. These environmentally conscious approaches align with the broader goals of the pharmaceutical industry to develop more sustainable practices while maintaining high standards of product quality.

The future prospects for Ethyl 5-amino-1-(3-methoxyphenyl)pyrazole-3-carboxylate are bright, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of its chemical properties continues to evolve, so too will its role in the development of innovative pharmaceuticals. The compound's unique structure and versatile reactivity make it a cornerstone in modern drug discovery efforts.